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Compound of Interest

Compound Name: 4-(3-Methylphenyl)piperidine

Cat. No.: B047089 Get Quote

An In-depth Technical Guide to the Physical
Properties of 4-(3-Methylphenyl)piperidine
For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-(3-
Methylphenyl)piperidine, a compound of significant interest in medicinal chemistry and drug

development. This document moves beyond a simple recitation of data, offering in-depth

procedural guidance and the scientific rationale behind the experimental determination of these

properties. The methodologies described herein are designed to ensure scientific rigor and

data integrity, reflecting best practices in the field.

Introduction: The Significance of 4-(3-
Methylphenyl)piperidine
The 4-arylpiperidine scaffold is a cornerstone in modern pharmacology, forming the structural

basis for a wide array of therapeutic agents. 4-(3-Methylphenyl)piperidine, with its

characteristic substitution on the phenyl ring, presents a unique profile for molecular interaction

and metabolic stability. A thorough understanding of its fundamental physical properties, such

as melting and boiling points, is a critical prerequisite for its synthesis, purification, formulation,

and quality control in any drug discovery and development pipeline. These parameters provide

insights into the compound's purity, stability, and intermolecular forces.
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Core Physical Properties of 4-(3-
Methylphenyl)piperidine
The physical state and phase transition temperatures are fundamental characteristics of any

chemical compound. For 4-(3-Methylphenyl)piperidine, these properties are summarized

below.

Property Value Source(s)

Physical Form
Pale-yellow to Yellow-brown

Solid
[1]

Boiling Point 279 °C [2][3]

Melting Point

Not widely reported;

experimental determination

required.

While the boiling point is established in the literature, an experimentally determined melting

point for 4-(3-Methylphenyl)piperidine is not readily available. The description of the

compound as a solid at room temperature confirms the existence of a melting point.[1] The

absence of a reported value in public databases necessitates its empirical determination, a

procedure for which is detailed in the subsequent sections of this guide.

Experimental Determination of Physical Properties
The following sections provide detailed, step-by-step protocols for the accurate determination

of the melting and boiling points of 4-(3-Methylphenyl)piperidine. These protocols are

designed to be self-validating, incorporating best practices to ensure the reliability of the

obtained data.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline compound, this transition occurs over a narrow temperature

range. The presence of impurities typically leads to a depression and broadening of the melting

point range.
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This method is a widely accepted and accurate technique for determining the melting point of a

crystalline solid.

Sample Preparation:

Ensure the 4-(3-Methylphenyl)piperidine sample is pure and dry. If necessary,

recrystallize the compound from a suitable solvent and dry it under a vacuum.

Finely powder a small amount of the crystalline sample using a mortar and pestle.

Capillary Tube Loading:

Take a capillary melting point tube, sealed at one end.

Press the open end of the capillary tube into the powdered sample, forcing a small amount

of the solid into the tube.

Tap the sealed end of the tube gently on a hard surface to pack the sample into the

bottom. The packed sample height should be approximately 2-3 mm.

Melting Point Apparatus Setup:

Use a calibrated digital melting point apparatus.

Place the loaded capillary tube into the sample holder of the apparatus.

Set the apparatus to heat at a rapid rate (e.g., 10-15 °C/minute) to obtain a preliminary,

approximate melting range.

Approximate Melting Point Determination:

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (the completion of

melting). This provides a rough melting range.

Accurate Melting Point Determination:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b047089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the apparatus to cool down to at least 20 °C below the approximate melting point.

Prepare a new capillary tube with the sample.

Set the heating rate to a much slower value, typically 1-2 °C/minute, as the temperature

approaches the expected melting point.

Carefully observe and record the temperatures for the onset and completion of melting.

The reported melting point should be this narrow range.

Diagram of the Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

The Thiele tube method is a classic and effective technique for determining the boiling point of

a small amount of liquid.

Apparatus Setup:

Securely clamp a Thiele tube to a retort stand.

Fill the Thiele tube with a high-boiling, inert liquid (e.g., mineral oil or silicone oil) to a level

just above the side-arm.
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Attach a small test tube (fusion tube) to a thermometer using a rubber band or a small

piece of wire. The bulb of the thermometer should be level with the bottom of the fusion

tube.

Sample and Capillary Preparation:

Place a few drops of 4-(3-Methylphenyl)piperidine into the fusion tube.

Take a capillary tube and seal one end by heating it in a flame.

Place the sealed capillary tube, open end down, into the fusion tube containing the

sample.

Heating and Observation:

Immerse the thermometer and fusion tube assembly into the oil in the Thiele tube,

ensuring the sample is below the oil level.

Gently heat the side arm of the Thiele tube with a Bunsen burner using a low flame. The

convection currents in the oil will ensure uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Boiling Point Recording:

Continue gentle heating until a rapid and continuous stream of bubbles escapes from the

capillary tube.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops, and the liquid

just begins to enter the capillary tube. Record this temperature.

Diagram of the Boiling Point Determination Workflow
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Apparatus Setup

Sample Preparation
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Caption: Workflow for Boiling Point Determination.

Conclusion
The accurate determination of physical properties such as melting and boiling points is a

fundamental aspect of chemical research and development. For 4-(3-
Methylphenyl)piperidine, while the boiling point is documented, the melting point requires

experimental determination. The protocols outlined in this guide provide a robust framework for

obtaining reliable data for this and other novel compounds. Adherence to these methodologies

will ensure the generation of high-quality, reproducible data, which is essential for advancing

research and development efforts in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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